Cas no 1805419-67-3 (5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805419-67-3
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4893880
• Update Time: 2025-05-26

5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-6(9)2-1-14-5(7(10,11)12)4(3(2)13)15(16)17/h1,6H
• InChI Key： TVXAAXVFWBITCL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C(F)(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1805419-67-3)

The compound 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1805419-67-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring difluoromethyl, iodo, nitro, and trifluoromethyl functional groups, makes it a versatile building block for synthesizing advanced chemicals. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of crop protection agents and bioactive molecules.

One of the key reasons for the growing interest in 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine is its role in precision agriculture. With the global demand for sustainable farming practices on the rise, this compound is being studied for its potential to enhance the efficacy of pesticides and herbicides. The presence of fluorine atoms in its structure is particularly noteworthy, as fluorinated compounds are known for their ability to improve the bioavailability and stability of agrochemicals. This aligns with the current trend of developing environmentally friendly and high-performance agricultural solutions.

In the realm of pharmaceutical research, 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine serves as a critical intermediate for the synthesis of heterocyclic compounds. These compounds are often used in the design of drug candidates targeting various diseases, including infectious diseases and chronic conditions. The iodo and nitro groups in its structure provide reactive sites for further functionalization, enabling chemists to create diverse molecular libraries for high-throughput screening. This is especially relevant in the era of AI-driven drug discovery, where rapid synthesis and testing of novel compounds are essential.

Another area where 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine shows promise is in material science. Fluorinated pyridines are known for their exceptional thermal stability and electrochemical properties, making them suitable for applications in electronic materials and coatings. As the demand for advanced materials grows in industries such as semiconductors and renewable energy, this compound could play a pivotal role in the development of next-generation technologies. Its ability to act as a ligand or precursor in catalytic processes further expands its utility.

From a synthetic chemistry perspective, the preparation of 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine involves sophisticated multi-step reactions, often requiring halogenation, nitration, and fluorination techniques. Researchers are continually optimizing these processes to improve yield and purity, which are critical for industrial-scale production. The compound's CAS No. 1805419-67-3 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance. This is particularly important in light of increasing scrutiny on chemical safety and transparency in supply chains.

In conclusion, 5-(Difluoromethyl)-4-iodo-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1805419-67-3) is a compound of immense scientific and industrial significance. Its applications span agrochemicals, pharmaceuticals, and material science, reflecting the interdisciplinary nature of modern chemical research. As the scientific community continues to explore its potential, this compound is poised to contribute to innovations that address some of the most pressing challenges in sustainability, healthcare, and technology.